molecular formula C13H19NO2 B14826715 2-(Aminomethyl)-6-(cyclohexyloxy)phenol

2-(Aminomethyl)-6-(cyclohexyloxy)phenol

Cat. No.: B14826715
M. Wt: 221.29 g/mol
InChI Key: YUWVSHXGVFUORD-UHFFFAOYSA-N
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Description

2-(Aminomethyl)-6-(cyclohexyloxy)phenol is a phenolic derivative characterized by an aminomethyl (-CH2NH2) group at the 2-position and a cyclohexyloxy (-O-C6H11) substituent at the 6-position of the benzene ring. Phenolic compounds with aminomethyl or alkoxy groups are often explored for their roles in pharmaceutical intermediates, biochemical reagents, and organic synthesis due to their reactivity and functional versatility .

Properties

Molecular Formula

C13H19NO2

Molecular Weight

221.29 g/mol

IUPAC Name

2-(aminomethyl)-6-cyclohexyloxyphenol

InChI

InChI=1S/C13H19NO2/c14-9-10-5-4-8-12(13(10)15)16-11-6-2-1-3-7-11/h4-5,8,11,15H,1-3,6-7,9,14H2

InChI Key

YUWVSHXGVFUORD-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)OC2=CC=CC(=C2O)CN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Aminomethyl)-6-(cyclohexyloxy)phenol typically involves the reaction of 2-hydroxybenzaldehyde with cyclohexanol in the presence of an acid catalyst to form 2-(cyclohexyloxy)benzaldehyde. This intermediate is then subjected to reductive amination with formaldehyde and ammonia to yield the final product .

Industrial Production Methods: Industrial production methods for this compound often involve large-scale batch reactions using similar synthetic routes. The use of continuous flow reactors can enhance the efficiency and yield of the production process, ensuring consistent quality and scalability.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-6-(cyclohexyloxy)phenol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds with biological molecules, while the phenolic group can undergo redox reactions, influencing cellular processes. The cyclohexyloxy group enhances the compound’s lipophilicity, facilitating its interaction with lipid membranes .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below compares 2-(Aminomethyl)-6-(cyclohexyloxy)phenol with structurally related compounds:

Compound Name Molecular Formula Substituents (Position) Molar Mass (g/mol) Key Features/Applications Reference
2-(Aminomethyl)-6-(cyclohexyloxy)phenol C13H19NO2* -CH2NH2 (2), -O-C6H11 (6) ~221.3† Hypothesized use in drug synthesis Inferred
2-{[(3-Chloro-2-methylphenyl)amino]methyl}-6-methoxyphenol C16H17ClN2O2 -NH-(3-Cl-2-MePh) (2), -OCH3 (6) 304.8 Pharmaceutical intermediate
2-Amino-6-methoxyphenol hydrochloride C7H9ClN2O2 -NH2 (2), -OCH3 (6) 188.6 Biochemical reagent
2-Chloro-6-cyclohexyl phenol C12H15ClO -Cl (2), -C6H11 (6) 210.7 Intermediate in organic synthesis
2-(Aminomethyl)-6-methylphenol hydrochloride C8H12ClNO -CH2NH2 (2), -CH3 (6) 173.6 Biochemical research applications

*Inferred formula based on substituents.
†Estimated using atomic masses.

Key Observations:
  • Chlorine substituents (e.g., in and ) increase molecular weight and may influence toxicity profiles .
  • Amino Group Modifications: Compounds with free amino groups (e.g., 2-Amino-6-methoxyphenol hydrochloride ) are more reactive in coupling reactions, whereas those with substituted amino groups (e.g., 2-{[(3-Chloro-2-methylphenyl)amino]methyl}-6-methoxyphenol ) exhibit tailored binding affinities for specific targets.

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